molecular formula C7H9F5N2O4 B2964835 2,2-Difluoro-2-(3-hydroxyazetidin-3-yl)acetamide trifluoroacetic acid CAS No. 2225146-19-8

2,2-Difluoro-2-(3-hydroxyazetidin-3-yl)acetamide trifluoroacetic acid

Cat. No. B2964835
CAS RN: 2225146-19-8
M. Wt: 280.151
InChI Key: HUADQPPFSMYMPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2-Difluoro-2-(3-hydroxyazetidin-3-yl)acetamide trifluoroacetic acid is a chemical compound with the IUPAC name 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetamide 2,2,2-trifluoroacetate . It has a molecular weight of 280.15 . The compound is typically stored at 4 degrees Celsius and is in powder form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C5H8F2N2O2.C2HF3O2/c6-5(7,3(8)10)4(11)1-9-2-4;3-2(4,5)1(6)7/h9,11H,1-2H2,(H2,8,10);(H,6,7) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Scientific Research Applications

Synthesis of 3,3-Difluoroazetidinones

Difluoro(trimethylsilyl)acetamides have been identified as precursors for the synthesis of 3,3-difluoroazetidinones, demonstrating an alternative route to these compounds. The synthesis involves the conversion of N-(p-Methoxyphenyl)-2,2-difluoro-3-hydroxy-4-methylvaleramide into 3,3-difluoroazetidinone, showcasing the utility of difluoroacetamide derivatives in producing complex azetidine structures (Bordeau et al., 2006).

Beta-Lactam Antibiotics Synthesis

The compound 4-Hydroxymethylazetidin-2-one, related to the chemical structure , has been utilized in the synthesis of beta-lactam antibiotics. This involves a sequence of reactions leading to various intermediate compounds, demonstrating the role of azetidine derivatives in antibiotic synthesis (Brennan et al., 1983).

Antimicrobial Activity

Research on fluorine-substituted triazines derived from azetidine compounds has shown interesting antibacterial activity against several bacteria, highlighting the potential for developing new antimicrobial agents using azetidine derivatives (Alharbi & Alshammari, 2019).

Glycolipids Structural Studies

Trifluoroacetolysis, involving trifluoroacetic acid, is used for structural studies of glycolipids, indicating its use in analytical chemistry for understanding complex biological molecules (Svensson, 1980).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetamide;2,2,2-trifluoroacetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H8F2N2O2.C2HF3O2/c6-5(7,3(8)10)4(11)1-9-2-4;3-2(4,5)1(6)7/h9,11H,1-2H2,(H2,8,10);(H,6,7)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HUADQPPFSMYMPF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1)(C(C(=O)N)(F)F)O.C(=O)(C(F)(F)F)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9F5N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

280.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2225146-19-8
Record name 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetamide; trifluoroacetic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.